N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride

• IUPAC Name: 1-N,3-N-bis(2-morpholin-4-ylethyl)benzene-1,3-dicarboxamide;hydrochloride
• InChI: InChI=1S/C20H30N4O4.ClH/c25-19(21-4-6-23-8-12-27-13-9-23)17-2-1-3-18(16-17)20(26)22-5-7-24-10-14-28-15-11-24;/h1-3,16H,4-15H2,(H,21,25)(H,22,26);1H
• InChI Key: GQYMDBGJNNGCSI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC(=CC=C2)C(=O)NCCN3CCOCC3.Cl
• Molecular Formula: C20H31ClN4O4
• Molecular Weight: 426.9 g/mol

Description

N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride, also known as BZ or 3-quinuclidinyl benzilate, is a potent anticholinergic agent that has been used for various scientific research purposes. It was first synthesized in the 1940s and has since been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride acts as a competitive antagonist of the muscarinic acetylcholine receptor, blocking the binding of acetylcholine to the receptor and inhibiting its activity. This results in a decrease in cholinergic neurotransmission, leading to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including dry mouth, blurred vision, tachycardia, and urinary retention. It can also cause hallucinations, delirium, and confusion, making it a potent tool for studying the effects of anticholinergic drugs on the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride in lab experiments include its potency and specificity as an anticholinergic agent, as well as its ability to induce a range of physiological and behavioral effects. However, its potent effects can also make it difficult to control and may require careful dosing and monitoring to avoid adverse effects.

Future Directions

There are many potential future directions for research on N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride, including studies on its effects on different brain regions and neurotransmitter systems, as well as investigations into its potential therapeutic uses in the treatment of cognitive disorders. Additionally, further research is needed to understand the long-term effects of this compound on the brain and its potential for abuse or addiction.

Synthesis Methods

The synthesis of N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride involves the reaction of isophthalic acid with 3-quinuclidinol in the presence of a catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt. The resulting compound is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

N,N'-bis[2-(4-morpholinyl)ethyl]isophthalamide hydrochloride has been used in various scientific research applications, including studies on the central nervous system, cognitive function, and behavior. It has been used as a tool to study the role of acetylcholine in the brain and its effects on memory and learning. This compound has also been used to investigate the effects of anticholinergic drugs on cognitive function in patients with Alzheimer's disease.